Cas no 14180-18-8 (Benzeneethanamine,N,N-dibutyl-, hydrochloride (1:1))

Benzeneethanamine, N,N-dibutyl-, hydrochloride (1:1) is a tertiary amine hydrochloride derivative with a molecular structure featuring a dibutyl-substituted aminoethyl group attached to a benzene ring. This compound is commonly utilized in organic synthesis and pharmaceutical research due to its role as an intermediate in the preparation of more complex molecules. The hydrochloride salt form enhances its stability and solubility, facilitating handling and storage. Its well-defined chemical properties make it suitable for applications requiring precise amine functionalization. The compound is typically characterized by high purity and consistent performance, ensuring reliability in experimental and industrial processes. Proper safety measures should be observed due to its potential reactivity.
Benzeneethanamine,N,N-dibutyl-, hydrochloride (1:1) structure
14180-18-8 structure
Product Name:Benzeneethanamine,N,N-dibutyl-, hydrochloride (1:1)
CAS No:14180-18-8
MF:C16H28ClN
MW:269.853223800659
MDL:MFCD23704550
CID:158311
PubChem ID:84243
Update Time:2025-11-01

Benzeneethanamine,N,N-dibutyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine,N,N-dibutyl-, hydrochloride (1:1)
    • N,N-dibutylphenethylamine hydrochloride
    • N-butyl-N-(2-phenylethyl)butan-1-amine,hydrochloride
    • Benzeneethanamine, N,N-dibutyl-, hydrochloride
    • N-butyl-N-(2-phenylethyl)butan-1-amine hydrochloride (1:1)
    • Einecs 238-036-6
    • N,N-Dibutylphenethyl
    • dibutyl(2-phenylethyl)amine hydrochloride
    • DTXSID0065721
    • NS00085260
    • 2-Fluoro-3-trifluoromethylbenzylcyanide
    • N,N-dibutylphenethylaminehydrochloride
    • N-butyl-N-(2-phenylethyl)butan-1-amine;hydrochloride
    • Benzeneethanamine, N,N-dibutyl-, hydrochloride (1:1)
    • 14180-18-8
    • SCHEMBL2059948
    • MDL: MFCD23704550
    • Inchi: 1S/C16H27N.ClH/c1-3-5-13-17(14-6-4-2)15-12-16-10-8-7-9-11-16;/h7-11H,3-6,12-15H2,1-2H3;1H
    • InChI Key: OAUFZDJROJSXGE-UHFFFAOYSA-N
    • SMILES: Cl.N(CCC1C=CC=CC=1)(CCCC)CCCC

Computed Properties

  • Exact Mass: 269.19124
  • Monoisotopic Mass: 269.191028
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 9
  • Complexity: 153
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.2

Experimental Properties

  • Boiling Point: 318.1°Cat760mmHg
  • Flash Point: 133°C
  • PSA: 3.24

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Additional information on Benzeneethanamine,N,N-dibutyl-, hydrochloride (1:1)

Research Brief on Benzeneethanamine,N,N-dibutyl-, hydrochloride (1:1) (CAS: 14180-18-8)

Benzeneethanamine,N,N-dibutyl-, hydrochloride (1:1) (CAS: 14180-18-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its dibutylamino and hydrochloride functional groups, has been the subject of recent studies due to its potential applications in drug development and biochemical research. The following brief synthesizes the latest findings and advancements related to this compound, providing a comprehensive overview for professionals in the field.

Recent studies have focused on the synthesis and characterization of Benzeneethanamine,N,N-dibutyl-, hydrochloride (1:1), with particular attention to its physicochemical properties. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its molecular structure and stability. These studies have confirmed the compound's high purity and stability under standard laboratory conditions, making it a reliable candidate for further pharmacological investigations.

In the realm of pharmacological research, Benzeneethanamine,N,N-dibutyl-, hydrochloride (1:1) has shown promising activity as a potential modulator of neurotransmitter systems. Preliminary in vitro studies suggest that this compound may interact with specific receptors in the central nervous system, although the exact mechanism of action remains under investigation. These findings have sparked interest in its potential applications for neurological disorders, warranting further preclinical studies.

Another area of exploration is the compound's role in chemical biology as a building block for more complex molecules. Recent publications highlight its utility in the synthesis of novel derivatives with enhanced biological activity. Researchers have successfully modified the dibutylamino group to create analogs with improved selectivity and potency, opening new avenues for drug discovery and development.

Despite these advancements, challenges remain in the large-scale production and application of Benzeneethanamine,N,N-dibutyl-, hydrochloride (1:1). Current synthesis methods, while effective, require optimization to improve yield and reduce costs. Additionally, comprehensive toxicological studies are needed to assess its safety profile before clinical applications can be considered. These gaps present opportunities for future research and collaboration within the scientific community.

In conclusion, Benzeneethanamine,N,N-dibutyl-, hydrochloride (1:1) (CAS: 14180-18-8) represents a compound of growing importance in chemical biology and pharmaceutical research. Its unique properties and potential applications underscore the need for continued investigation. As research progresses, this compound may play a pivotal role in the development of new therapeutic agents and biochemical tools, contributing to advancements in the field.

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